N-(2-isobutoxybenzyl)-3-isopropyl-N,1-dimethyl-1H-pyrazole-5-carboxamide

• IUPAC Name: N,2-dimethyl-N-[[2-(2-methylpropoxy)phenyl]methyl]-5-propan-2-ylpyrazole-3-carboxamide
• InChI: InChI=1S/C20H29N3O2/c1-14(2)13-25-19-10-8-7-9-16(19)12-22(5)20(24)18-11-17(15(3)4)21-23(18)6/h7-11,14-15H,12-13H2,1-6H3
• InChI Key: BLRZRNZRBDPNNU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC1=CC=CC=C1CN(C)C(=O)C2=CC(=NN2C)C(C)C
• Molecular Formula: C20H29N3O2
• Molecular Weight: 343.5 g/mol

Description

N-(2-isobutoxybenzyl)-3-isopropyl-N,1-dimethyl-1H-pyrazole-5-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as IBOP or IBOPA and is commonly used as a ligand in the synthesis of metal complexes for catalytic reactions.

Mechanism of Action

The mechanism of action of IBOP is not well understood. However, it is believed to act as a chelating ligand, which forms stable complexes with metal ions. These complexes can then be used in catalytic reactions or other applications.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of IBOP. However, some studies have suggested that it may have antioxidant properties and could potentially be used in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

IBOP has several advantages in lab experiments, including its high stability and ease of synthesis. However, its high cost and limited availability may be a limitation for some researchers.

Future Directions

There are several future directions for research on IBOP. One potential area of study is the development of new metal complexes using IBOP as a ligand for catalytic reactions. Additionally, further investigation into the potential antioxidant properties of IBOP and its use in the treatment of diseases could be explored. Finally, the development of new synthesis methods for IBOP could help to increase its availability and reduce its cost, making it more accessible to researchers.

Synthesis Methods

The synthesis of N-(2-isobutoxybenzyl)-3-isopropyl-N,1-dimethyl-1H-pyrazole-5-carboxamide involves the reaction of 2-isobutoxybenzaldehyde with 3-isopropyl-1-methyl-1H-pyrazol-5-amine in the presence of acetic acid and acetic anhydride. The resulting product is then treated with dimethylamine and acetic acid to yield IBOP.

Scientific Research Applications

IBOP has been widely used as a ligand in the synthesis of metal complexes for catalytic reactions. It has also been studied for its potential applications in the field of organic synthesis, such as in the synthesis of chiral compounds and in the formation of C-C bonds. Additionally, IBOP has been investigated for its potential use as a corrosion inhibitor and as a fluorescent probe for the detection of metal ions.